Cas no 2171222-89-0 ((2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2171222-89-0
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 5825262
• PubChem ID: 165821466
• Update Time: 2025-06-11

(2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• 2171222-89-0
• EN300-1549002
• (2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid

• Inchi： 1S/C22H24N2O5/c1-13(11-20(25)24-14(2)21(26)27)23-22(28)29-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,13-14,19H,11-12H2,1-2H3,(H,23,28)(H,24,25)(H,26,27)/t13-,14-/m1/s1
• InChI Key： MWPGMTYILXUEJQ-ZIAGYGMSSA-N
• SMILES： O(C(N[C@H](C)CC(N[C@@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 396.16852187g/mol
• Monoisotopic Mass: 396.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Compound Introduction: (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS No. 2171222-89-0)

Chemical research continues to advance at a remarkable pace, with novel compounds being developed for various therapeutic applications. One such compound, (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid, identified by its CAS number 2171222-89-0, has garnered significant attention due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that exhibit promising characteristics in the field of medicinal chemistry, particularly in the development of targeted therapies.

The molecular structure of this compound is intricate and sophisticated, featuring a chiral center at the (2R) position and another at the (3R) position, which contributes to its stereochemical specificity. The presence of a fluoren-9-yl methoxycarbonyl group adds a layer of complexity, enhancing both the solubility and metabolic stability of the molecule. These features make it an attractive candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of chiral compounds in pharmaceutical development. Chirality plays a crucial role in the biological activity of many drugs, as enantiomers can exhibit vastly different pharmacological profiles. The stereochemistry of (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid has been carefully optimized to ensure maximal efficacy while minimizing potential side effects. This approach aligns with current trends in drug design, where precision and selectivity are paramount.

The fluoren-9-yl methoxycarbonyl moiety is particularly noteworthy, as it has been shown to improve the pharmacokinetic properties of small molecules. This group enhances binding affinity and reduces rapid metabolism, allowing for more prolonged therapeutic effects. Such modifications are increasingly employed in the design of next-generation therapeutics, where sustained activity is essential for treating chronic conditions.

In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance and improving treatment outcomes. The structural framework of (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid incorporates elements that have been successfully utilized in previous drug candidates. For instance, the amide bond and amino group provide sites for interaction with biological targets, while the fluorene derivative contributes to overall molecular rigidity and stability.

Current research in this area focuses on identifying new biological targets and understanding the mechanisms of action for such compounds. Preclinical studies have begun to explore the potential applications of (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid in various disease models. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for treating conditions such as inflammation and metabolic disorders.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as asymmetric catalysis have been employed to achieve the desired stereochemical outcomes. These synthetic strategies are critical for producing complex molecules like this one on an industrial scale.

The pharmaceutical industry is increasingly investing in innovative technologies to accelerate drug development pipelines. Computational modeling and high-throughput screening are being used to identify promising candidates like (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid at an unprecedented pace. These tools allow researchers to predict biological activity and optimize molecular properties before moving into costly wet-lab experiments.

Regulatory agencies have also adapted to these advancements by implementing more streamlined processes for evaluating new drug candidates. This has enabled faster translation from laboratory research to clinical trials, bringing potentially life-saving therapies to patients more quickly than ever before. The development of (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid exemplifies this trend toward innovation and efficiency.

Future directions for research on this compound include exploring its potential as a lead molecule for new drug candidates or as a tool compound for studying biological pathways. The versatility of its structural features allows it to be modified in numerous ways, enabling researchers to tailor its properties for specific applications. This flexibility is highly valued in medicinal chemistry, where no single molecule can address all therapeutic needs.

In conclusion, (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS No. 2171222-89-0) represents a significant advancement in chemical research with promising applications in medicine. Its unique structure, stereochemical precision, and favorable pharmacokinetic properties make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methods, compounds like this one will play a crucial role in shaping the future of healthcare.